Cas no 2097988-33-3 (3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine
• CAS No: 2097988-33-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5461972
• PubChem ID: 121210203
• Update Time: 2025-10-18

3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbenzofuran-2-yl)isoxazol-5-amine
• 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(3-methyl-2-benzofuranyl)-

• Inchi： 1S/C12H10N2O2/c1-7-8-4-2-3-5-10(8)15-12(7)9-6-11(13)16-14-9/h2-6H,13H2,1H3
• InChI Key： CBYGWCNRNLEOCN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C1C=C(N)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Additional information on 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine (CAS No. 2097988-33-3)

The compound 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine (CAS No. 2097988-33-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a benzofuran moiety with an oxazole ring, makes it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine has surged due to their versatility in medicinal chemistry. The compound’s amine-functionalized oxazole group is a key feature, enabling it to participate in hydrogen bonding and other molecular interactions critical for binding to biological targets. This property is especially relevant in the context of fragment-based drug design, a popular strategy in modern drug development. Additionally, its benzofuran core contributes to its stability and lipophilicity, enhancing its bioavailability—a hot topic in pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS No. 2097988-33-3 exemplifies the growing interest in multicomponent reactions and green chemistry approaches. Researchers are exploring eco-friendly methods to synthesize such compounds, addressing the global push for sustainable science. The compound’s oxazole-amine scaffold also aligns with the search for bioisosteres, as it can mimic traditional pharmacophores while offering improved metabolic stability—a frequent query in AI-driven drug discovery forums.

In material science, 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine is studied for its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. Its conjugated system and electron-rich benzofuran unit make it a candidate for charge transport materials, a trending topic in renewable energy research. This dual applicability in pharmaceuticals and advanced materials underscores its interdisciplinary appeal, frequently highlighted in academic and industrial discussions.

For researchers sourcing CAS No. 2097988-33-3, quality and purity are paramount. The compound’s structural complexity necessitates rigorous analytical validation, often involving HPLC and NMR spectroscopy—common keywords in supplier searches. As the scientific community prioritizes reproducibility, detailed spectral data and synthetic protocols for this compound are highly sought after, reflecting broader concerns about research transparency.

In summary, 3-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-5-amine represents a convergence of cutting-edge research themes: from precision medicine to sustainable materials. Its CAS No. 2097988-33-3 serves as a gateway to exploring these domains, making it a focal point for innovation. As interest in tailored heterocycles grows, this compound’s relevance will only expand, driven by both scientific curiosity and industrial demand.